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Compound of Interest

Compound Name: Ammonium dihydrogen phosphate

Cat. No.: B045959

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Ammonium
Dihydrogen Phosphate (ADP) as a fire retardant in various materials. Detailed experimental
protocols for performance evaluation are also included to facilitate research and development
in this field.

Introduction to Ammonium Dihydrogen Phosphate
as a Fire Retardant

Ammonium dihydrogen phosphate (NHsH2POa4), also known as monoammonium phosphate
(MAP), is a widely utilized and effective fire retardant for a variety of combustible materials,
including wood, textiles, paper, and plastics.[1] Its efficacy stems from its ability to alter the
decomposition process of the material when exposed to heat, promoting the formation of a
protective char layer and releasing non-combustible gases that dilute the flammable volatiles.
[2] ADP is a cost-effective and versatile option for imparting fire resistance to otherwise
flammable substrates. It is often used in combination with other substances, such as urea, to
enhance its performance and durability.

Mechanism of Action
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The fire retardant mechanism of ammonium dihydrogen phosphate operates primarily in the
condensed phase through char formation and in the gas phase through the release of non-
flammable gases. Upon heating, ADP undergoes thermal decomposition, initiating a series of
chemical reactions that inhibit combustion.

Key steps in the fire retardant mechanism include:

o Thermal Decomposition: When heated to high temperatures, ADP decomposes to produce
ammonia (NHs) and phosphoric acid (HsPOa).

o Gas Phase Inhibition: The released ammonia gas is non-combustible and acts to dilute the
concentration of flammable gases and oxygen in the vicinity of the flame, thereby inhibiting
the combustion process. Water vapor is also released, which further cools the substrate and
dilutes the fuel source.

o Condensed Phase Charring: The phosphoric acid acts as a catalyst in the dehydration of
cellulosic and polymeric materials. This process promotes the formation of a stable,
insulating char layer on the surface of the material. This char layer acts as a physical barrier,
limiting the transfer of heat to the underlying material and restricting the release of flammable
volatiles that fuel the fire.[2]

Caption: Fire Retardant Mechanism of ADP.

Applications

Ammonium dihydrogen phosphate is applied to various substrates to enhance their fire
resistance. The method of application depends on the material being treated.

Wood and Wood-Based Products

ADP is commonly used to treat wood and wood composites to reduce their flammability.[3]
Application is typically achieved through a vacuum-pressure impregnation process to ensure
deep and uniform penetration of the fire retardant into the wood's cellular structure.[4][5][6]

Textiles

Textiles, particularly those made from cellulosic fibers like cotton, can be rendered flame
retardant by treatment with ADP.[7][8] The fabric is typically soaked in an aqueous solution of
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ADP, followed by drying and curing to fix the fire retardant to the fibers.

Polymers

ADP can be incorporated into various polymers, such as polyethylene and polypropylene, as
an additive flame retardant.[9][10] It is typically compounded with the polymer resin before
processing (e.g., extrusion or injection molding).[1] In intumescent formulations, ADP acts as
an acid source to promote char formation.[9]

Quantitative Data on Fire Retardant Performance

The effectiveness of ammonium dihydrogen phosphate as a fire retardant can be quantified
using various standard fire testing methods. The following tables summarize typical
performance data for different materials treated with ADP.

Table 1: Thermogravimetric Analysis (TGA) Data

. Char Yield at 600°C
Material Treatment (%) Reference
(V]

Cotton Fabric Untreated ~10 [11]

] Treated with ADP-
Cotton Fabric ) 46.6 [11]
based formulation

Wood (Particleboard) Untreated ~20 [2]

Treated with
Wood (Particleboard) Ammonium Hydrogen >40 [2]
Phosphate

Table 2: Limiting Oxygen Index (LOI) Data
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Material Treatment LOI (%) Reference

Polypropylene (PP) Untreated 18.5 [12]

Pol | PP) With 20% Intumescent 20 5 7]
olypropylene .
ypropy FR (APP-based)

Wood (Pine) Untreated ~24 [13]

) Treated with P- and N-
Wood (Pine) o 67-68 [13]
containing compounds

Cotton Fabric Untreated ~18 [14]

Treated with 30 wt%
Cotton Fabric ADP-based 48.9 [14]
formulation

Table 3: Cone Calorimetry Data
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Peak Heat
Total Heat
) Release Rate
Material Treatment Release (THR) Reference
(PHRR)
(MJIm?)
(kWIim?)
Wood Composite  Untreated 218 - [15]
_ Fire Retardant
Wood Composite 100 - [15]
Treated
Cotton Fabric Untreated ~200 ~2.5 [7]
Treated with
) Diammonium
Cotton Fabric <50 <1.0 [7]
Phosphate
formulation
Polyester-Cotton
Untreated ~300 ~10 [8]
Blend
Treated with
Polyester-Cotton  10%
_ _ ~150 ~5 [8]
Blend Diammonium
Phosphate
Table 4: UL 94 Vertical Burn Test Data for Polymers
Polymer Flame Retardant UL 94 Rating Reference
Polypropylene (PP) None No Rating [12]
Pol | (PP) 20 wt% Intumescent V-0 [17]
olypropylene -
YPIopy FR (APP-based)
Polyethylene (PE) 30-32% APP V-0 [16]

Experimental Protocols

The following are detailed protocols for the application of ADP to various materials and for the

evaluation of their fire retardant properties.
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Application Protocols

Protocol 5.1.1: Vacuum-Pressure Impregnation of Wood with ADP Solution

e Preparation of Solution: Prepare a 10-20% (w/v) aqueous solution of ammonium
dihydrogen phosphate. For enhanced performance, a co-additive like urea can be added
ata 1:1 or 2:1 ADP to urea molar ratio.

o Sample Preparation: Cut wood samples to the desired dimensions (e.g., 100 x 100 x 10
mm). Dry the samples in an oven at 103 + 2 °C to a constant weight and record the initial dry
weight.

e Impregnation Process:
o Place the wood samples in an impregnation chamber.

o Apply an initial vacuum of approximately -0.098 MPa for 30-60 minutes to remove air from
the wood structure.[17]

o Introduce the ADP solution into the chamber while maintaining the vacuum until the
samples are fully submerged.

o Release the vacuum and apply a pressure of 1.0-1.5 MPa for 1-2 hours to force the
solution into the wood.[6]

e Post-Treatment:
o Release the pressure and drain the excess solution.

o Remove the samples, wipe off excess solution from the surface, and weigh them to
determine the wet uptake.

o Dry the treated samples in an oven at a gradually increasing temperature, starting from 60
°C and ending at 103 = 2 °C, until a constant weight is achieved.

o Calculation of Retention: Calculate the fire retardant retention as the percentage weight gain
based on the initial dry weight of the wood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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